Cas no 701945-16-6 (1-[(4-ethoxynaphthalen-1-yl)sulfonyl]-2-methyl-2,3-dihydro-1H-indole)

• Product Name: 1-[(4-ethoxynaphthalen-1-yl)sulfonyl]-2-methyl-2,3-dihydro-1H-indole
• CAS No: 701945-16-6
• MF: C₂₁H₂₁NO₃S
• MW: 367.461344480515
• CID: 5331407
• PubChem ID: 2955350
• Update Time: 2025-06-11

1-[(4-ethoxynaphthalen-1-yl)sulfonyl]-2-methyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 701945-16-6
• AKOS016332004
• 1-[(4-ethoxynaphthalen-1-yl)sulfonyl]-2-methyl-2,3-dihydro-1H-indole
• Z1537007360
• F1639-0143
• 1-[(4-ethoxynaphthyl)sulfonyl]-2-methylindoline
• AKOS002287785
• 1-[(4-Ethoxy-1-naphthalenyl)sulfonyl]-2,3-dihydro-2-methyl-1H-indole

• Inchi： 1S/C21H21NO3S/c1-3-25-20-12-13-21(18-10-6-5-9-17(18)20)26(23,24)22-15(2)14-16-8-4-7-11-19(16)22/h4-13,15H,3,14H2,1-2H3
• InChI Key： KVQZFWGCCQMWRA-UHFFFAOYSA-N
• SMILES： N1(S(C2=C3C(C=CC=C3)=C(OCC)C=C2)(=O)=O)C2=C(C=CC=C2)CC1C

Computed Properties

• Exact Mass: 367.12421471g/mol
• Monoisotopic Mass: 367.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.9±60.0 °C(Predicted)
• pka: -2.78±0.40(Predicted)

Additional information on 1-[(4-ethoxynaphthalen-1-yl)sulfonyl]-2-methyl-2,3-dihydro-1H-indole

Exploring the Chemical Compound CAS No 701945-16-6: 1-[(4-Ethoxynaphthalen-1-yl)sulfonyl]-2-methyl-2,3-dihydro-1H-indole

The chemical compound with CAS No 701945-16-6, known as 1-[(4-Ethoxynaphthalen-1-yl)sulfonyl]-2-methyl-2,3-dihydro-1H-indole, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a naphthyl group with a sulfonyl moiety and an indole ring system. The sulfonamide functional group in the molecule plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of sulfonamide derivatives like this compound in drug discovery. The indole ring system is a common structural motif in many bioactive compounds, including pharmaceutical agents. The presence of the ethoxy group on the naphthalene ring introduces additional electronic effects, which can influence the compound's solubility, stability, and interaction with biological targets.

One of the most intriguing aspects of this compound is its ability to act as a sulfonamide-based inhibitor in enzymatic reactions. Researchers have explored its potential as a modulator of protein kinases, which are key targets in the development of anticancer therapies. The indole derivative structure contributes to its ability to bind to these enzymes with high affinity.

The synthesis of CAS No 701945-16-6 involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound, making it more accessible for further research and development.

In terms of applications, this compound has shown promise in various areas beyond drug discovery. For instance, its sulfonamide functionality makes it a candidate for use in materials science, particularly in the development of advanced polymers and coatings. The compound's stability under diverse conditions suggests that it could be employed in high-performance materials.

Recent advancements in computational chemistry have allowed researchers to model the behavior of CAS No 701945-16-6 at the molecular level. These studies provide insights into its electronic properties and reactivity, paving the way for novel applications in catalysis and green chemistry.

In conclusion, CAS No 701945-16-6, or 1-(4-Ethoxynaphthalenylsulfonyl)-2-methylindoline, represents a fascinating example of how complex organic molecules can be harnessed for diverse scientific and industrial purposes. Its unique structure and versatile functional groups make it a valuable subject for ongoing research across multiple disciplines.